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Compound of Interest

Compound Name: 2-Amino-4-bromopyridine

Cat. No.: B018318 Get Quote

Essential Safety and Handling Guide for 2-Amino-4-
bromopyridine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 2-Amino-4-bromopyridine, ensuring a secure

laboratory environment.

Hazard Identification and GHS Classification
2-Amino-4-bromopyridine is classified as a hazardous substance.[1] Key hazards include:

Acute Toxicity: Harmful if swallowed.[2][3][4]

Skin Irritation: Causes skin irritation.[3][5]

Eye Irritation: Causes serious eye irritation.[3][4][5]

Respiratory Irritation: May cause respiratory irritation.[3][5]

The GHS pictogram associated with this chemical is the exclamation mark (GHS07), indicating

these health hazards.[1][4]

Chemical and Physical Properties
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A summary of the key quantitative data for 2-Amino-4-bromopyridine is provided in the table

below for easy reference.

Property Value

Molecular Formula C₅H₅BrN₂

Molecular Weight 173.01 g/mol [4][5]

Appearance
White to light yellow or light orange

powder/crystal[2]

Melting Point 142 - 146 °C[4][6]

Boiling Point 268.2 ± 20.0 °C (Predicted)[6]

Operational and Safety Protocols
A systematic approach to handling 2-Amino-4-bromopyridine is crucial. The following step-

by-step guidance outlines the procedural workflow from preparation to disposal.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Always handle 2-Amino-4-bromopyridine in a well-ventilated area.[7][8]

A certified laboratory chemical fume hood is essential to minimize inhalation of dust and

fumes.[7][8]

Ensure that an emergency eyewash station and safety shower are readily accessible and

within close proximity to the workstation.[5]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to

EN166 (EU) or OSHA standards (US).[5][9]
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Skin Protection:

Wear a lab coat to prevent skin contact.[7]

Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are recommended for

handling pyridine compounds.[7] Do not use latex gloves.[7]

Respiratory Protection: If dust formation is likely or if working outside a fume hood, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Handling and Experimental Procedure
Preparation:

Before handling, ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Confirm the location and functionality of the nearest emergency eyewash and shower.

Handling:

Avoid the formation of dust and aerosols.[9][10]

Do not breathe in dust.[5]

Avoid all personal contact with the substance, including skin and eyes.[1][9]

When weighing and transferring the solid, do so within a chemical fume hood.

Keep the container tightly closed when not in use.[5][9]

Do not eat, drink, or smoke in the laboratory or when handling this product.[2][9]

Wash hands thoroughly after handling.[2][9]

Storage
Store in a cool, dry, and well-ventilated place.[7][8][9]
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Keep the container tightly closed.[5][9]

Store away from incompatible materials such as strong oxidizing agents.[5]

Accidental Release and First-Aid Measures
Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Use an absorbent material like sand or vermiculite to contain the spill.[8]

Sweep up the material, taking care not to create dust, and place it in a suitable, closed

container for disposal.[6][9]

First-Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[5][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5][6]

[7]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, including

under the eyelids. Remove contact lenses if present and easy to do so. Continue rinsing for

at least 15 minutes and seek immediate medical attention.[5][6][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a POISON CENTER or

doctor if you feel unwell.[2][5][9]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[5]
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Do not let the product enter drains.[9]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Amino-4-
bromopyridine.
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Caption: Workflow for Safe Handling of 2-Amino-4-bromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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